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Compound of Interest

Compound Name: Metaterol Hydrochloride
CAS No.: 55688-38-5
Cat. No.: B125795
Get Quote
. J

Executive Summary

Metaterol HCI (3-[1-hydroxy-2-(propan-2-ylamino)ethyl]phenol hydrochloride) is a synthetic
sympathomimetic amine and a structural analog of isoprenaline and phenylephrine. While often
utilized as a research standard for

-adrenergic receptor agonism, its physicochemical profile—specifically thermodynamic
solubility—is a critical gatekeeper for formulation stability and bioavailability assessments.

This guide details the definitive protocol for determining the thermodynamic solubility of
Metaterol HCI in water. Unlike kinetic solubility (often used in high-throughput screening),
thermodynamic solubility represents the saturation limit of the most stable crystal form in
equilibrium with the solvent, a parameter essential for regulatory filing and robust formulation
design.[1]

Key Physicochemical Identifiers
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Property Detail
Compound Name Metaterol Hydrochloride
CAS Number 3571-71-9 (Free base), 14594-52-6 (HCI salt)

Molecular Formula

Molecular Weight 231.72 g/mol (Salt), 195.26 g/mol (Base)

Phenethylamine /
Structural Class
-agonist

Predicted pKa ~9.0 (Amine), ~9.8 (Phenol)

Thermodynamic vs. Kinetic Solubility
Understanding the distinction is vital for experimental design.
¢ Kinetic Solubility: Measured when a pre-dissolved stock (usually DMSO) is injected into an

aqueous buffer.[1] It measures the concentration at which precipitation begins.[1] It is prone
to supersaturation and does not reflect long-term stability.

o Thermodynamic Solubility: Measured by adding excess solid to the solvent and mixing until
equilibrium is reached.[1] It accounts for the energy required to break the crystal lattice. This
is the gold standard for Metaterol HCI characterization.

Experimental Protocol: The Shake-Flask Method

The following protocol is the industry-standard "Shake-Flask" method (OECD 105 / USP
<1236>), optimized for high-solubility hydrochloride salts like Metaterol HCI.

Phase 1: Preparation & Equilibration

Objective: Ensure the solid phase is in dynamic equilibrium with the solvated phase.

o Excess Solid Addition: Weigh approximately 50 mg of Metaterol HCI into a 4 mL clear glass
vial.
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o Note: Metaterol HCI is expected to be highly soluble. If the initial 50 mg dissolves
completely upon addition of 1 mL water, add more solid until a visible suspension persists.

e Solvent Addition: Add 1.0 mL of HPLC-grade water (degassed). Record the exact pH of the
water prior to addition.

o Agitation: Place the vial in a temperature-controlled orbital shaker or varying-temperature
bath.

o Temperature:

(Standard) or
(Biorelevant).

o Speed: 200-300 RPM.
e Equilibration Time: Incubate for 24 to 72 hours.

o Validation: Check for the presence of solid at 24h. If clear, add more solid. The presence
of undissolved solid is mandatory to confirm saturation.

Phase 2: Phase Separation

Critical Step: Inadequate separation of the solid phase leads to falsely high solubility readings
due to suspended micro-crystals.

» Sedimentation: Allow the vials to stand upright for 1 hour post-agitation to let large particles
settle.

e Filtration: Using a pre-wetted syringe filter (0.45

m PVDF or PTFE).
o Pre-wetting: Discard the first 200
L of filtrate to prevent drug adsorption to the filter membrane.

o Centrifugation Alternative: If the sample is viscous or volume is limited, centrifuge at
10,000 RPM for 10 minutes and sample the supernatant.
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Phase 3: Quantification (HPLC-UV)

Quantify the concentration of Metaterol in the filtrate using High-Performance Liquid
Chromatography (HPLC).

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5

m, 4.6 x 100 mm).

» Mobile Phase: Phosphate Buffer (pH 3.0) : Acetonitrile (90:10 v/v). Acidic pH ensures the
amine remains protonated and improves peak shape.

e Detection: UV Absorbance at

(typically 270-280 nm for the phenol ring).

o Standard Curve: Prepare a 5-point calibration curve using a fresh stock of Metaterol HCI (0.1
to 1.0 mg/mL).

Workflow Visualization

The following diagram illustrates the critical path for thermodynamic solubility determination.
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Figure 1: Step-by-step workflow for the Shake-Flask thermodynamic solubility method.

Theoretical Solubility & Data Interpretation
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While empirical determination is required for the exact value, we can model the behavior of
Metaterol HCI based on its structural properties and analogs (e.g., Phenylephrine HCI).

Predicted Solubility Profile
Metaterol is a hydrochloride salt of a secondary amine.
e Intrinsic Solubility (

): The solubility of the neutral free base is likely moderate (approx. 1-5 mg/mL) due to the
lipophilic isopropyl group balancing the hydrophilic hydroxyls.

 Salt Solubility (
): The HCI salt form drastically increases solubility due to ionization.

o Estimated Value: Based on structural analogs, Metaterol HCl is expected to be Freely
Soluble (>100 mg/mL) in water at ambient temperature.

The pH-Solubility Relationship

The solubility of Metaterol is highly pH-dependent.
e pH < pKa (Amine ~9.0): The molecule is protonated (

). Solubility is high (governed by the
of the salt).

e pH = pKa: 50% ionization. Solubility begins to drop toward

e pH > pKa: The molecule exists as the neutral free base (
) or phenolate anion. Solubility is limited to the intrinsic solubility of the base.

Common Pitfall (Common lon Effect): If measuring solubility in buffers containing Chloride ions
(e.g., NaCl, KCI, HCI), the solubility of Metaterol HCI will decrease due to the common ion
effect (
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Figure 2: Impact of pH on the ionization state and solubility of Metaterol.

Troubleshooting & Best Practices
Polymorphism

Metaterol may exist in different crystal forms. The thermodynamic solubility will always reflect
the most stable polymorph.[1] If your solubility value drops over time (e.g., from 24h to 72h), it
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indicates a conversion from a metastable form (higher energy/solubility) to a stable form.
Always analyze the residual solid by XRPD (X-Ray Powder Diffraction) after the experiment.

Salt Disproportionation
In high pH environments (pH >
), the HCI salt may convert back to the free base in situ.

« Indicator: The pH of the saturated solution drifts significantly upward.

e Solution: Monitor the final pH of the supernatant. The reported solubility corresponds to the
final pH, not the initial buffer pH.

Filter Adsorption

Hydrophobic drugs can bind to filter membranes.

o Mitigation: Validate recovery by filtering a known standard solution. If recovery is <98%,
switch to a low-binding material like Regenerated Cellulose (RC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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